Cas no 1185152-57-1 (2-Acetylisonicotinaldehyde)

• Product Name: 2-Acetylisonicotinaldehyde
• CAS No: 1185152-57-1
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 822842
• PubChem ID: 55264852
• Update Time: 2025-04-19

2-Acetylisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Acetylisonicotinaldehyde
• 2-acetyl-4-Pyridinecarboxaldehyde
• 2-acetylpyridine-4-carbaldehyde
• DTXSID50717111
• SCHEMBL21018215
• J-400236
• 1185152-57-1
• AKOS006307536
• SB54130
• DB-364534

• Inchi： 1S/C8H7NO2/c1-6(11)8-4-7(5-10)2-3-9-8/h2-5H,1H3
• InChI Key： KLYIOVQDUIGIKY-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C=O)C=CN=1

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes